2-(Benzoylamino)benzamide
Overview
Description
“2-(Benzoylamino)benzamide” is a chemical compound with the molecular formula C14H12N2O2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of benzamide derivatives, which “2-(Benzoylamino)benzamide” is a part of, has been studied extensively. An optimized multi-step synthesis of a new highly effective and low-toxicity derivative of o-benzoylamino-benzoic acid amides possessing anxiolytic activity is presented .
Molecular Structure Analysis
The molecular structure of “2-(Benzoylamino)benzamide” is characterized by its molecular formula C14H12N2O2 . More detailed structural analysis would require specific spectroscopic data which is not available in the retrieved information.
Chemical Reactions Analysis
While specific chemical reactions involving “2-(Benzoylamino)benzamide” are not detailed in the retrieved information, benzamide derivatives have been synthesized through various reactions, including acid-catalyzed condensation .
Scientific Research Applications
1. Catalysis in Organic Synthesis
Specific Scientific Field:
Organic chemistry and green chemistry.
Summary of the Application:
Researchers have explored the use of Keggin-type heteropolyacids as environmentally benign catalysts for the synthesis of new 2-Benzoylamino-N-phenyl-benzamide derivatives . These compounds are synthesized from 2-phenyl-3,1-(4H)-benzoxazin-4-one and various substituted anilines under solvent-free conditions and microwave irradiation .
Experimental Procedures:
Results:
2. Antioxidant and Antibacterial Properties
Specific Scientific Field:
Biochemistry and pharmacology.
Summary of the Application:
Novel benzamide compounds derived from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid have been synthesized. These compounds were characterized using IR , 1H NMR , 13C NMR spectroscopy, and elemental methods. Their in vitro antioxidant activity , free radical scavenging , and metal chelating activity were evaluated .
Experimental Procedures:
Results:
3. Biologically Active Derivatives
Specific Scientific Field:
Medicinal chemistry and pharmacology.
Summary of the Application:
The synthesis of 2-Benzoylamino-N-[4-(4,6-dimethylpyrimidin-2-ylsulfamo-yl)phenyl]benzamide (1) has been achieved. This derivative possesses anxiolytic activity with low toxicity. The synthetic method involves the use of 2-phenylbenzo[d][1,3]oxazin-3 as a starting compound .
Experimental Procedures:
Results:
Safety And Hazards
properties
IUPAC Name |
2-benzamidobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2/c15-13(17)11-8-4-5-9-12(11)16-14(18)10-6-2-1-3-7-10/h1-9H,(H2,15,17)(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SISHWAKQUGSWBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90351513 |
Source
|
| Record name | 2-(benzoylamino)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90351513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzamidobenzamide | |
CAS RN |
18543-22-1 |
Source
|
| Record name | 2-(benzoylamino)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90351513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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